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Abstract

Amidosulfuron is a sulfonylurea herbicide widely utilized for the post-emergence control of a
broad spectrum of broadleaf weeds in various cereal crops and linseed. Its efficacy stems from
the targeted inhibition of acetolactate synthase (ALS), a key enzyme in the biosynthesis of
branched-chain amino acids in plants. This technical guide provides an in-depth analysis of
amidosulfuron's mode of action, selectivity, and application parameters. It includes a
compilation of quantitative data on its herbicidal efficacy and crop safety, detailed experimental
protocols for its evaluation, and visualizations of its biochemical pathway and experimental
workflows.

Introduction

Amidosulfuron is a systemic herbicide that is absorbed through the leaves of weeds and
translocated throughout the plant.[1] It belongs to the sulfonylurea class of herbicides, which
are known for their high efficacy at low application rates and their specific mode of action.[2] As
a selective post-emergence herbicide, amidosulfuron is effective against a wide range of
broadleaf weeds while exhibiting a high degree of safety in tolerant crops such as wheat,
barley, oats, triticale, and linseed.[3][4][5] Its primary application is in the control of
economically important weeds that compete with crops for essential resources like water,
nutrients, and light.
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Mode of Action

The herbicidal activity of amidosulfuron is derived from its potent and specific inhibition of the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). ALS
is a critical enzyme in the biosynthetic pathway of the branched-chain amino acids valine,
leucine, and isoleucine. These amino acids are essential for protein synthesis and,
consequently, for plant growth and development.

By binding to the ALS enzyme, amidosulfuron blocks the synthesis of these vital amino acids,
leading to a cessation of cell division and plant growth. This inhibition is highly specific to the
plant enzyme, as animals obtain these amino acids through their diet and lack the ALS
enzyme, contributing to the low mammalian toxicity of amidosulfuron.

Signaling Pathway of Amidosulfuron’'s Herbicidal Action

The inhibition of ALS by amidosulfuron triggers a cascade of downstream events that
ultimately lead to weed death. The primary mechanism is the starvation of branched-chain
amino acids, which halts protein synthesis and cell growth. Secondary effects include the
accumulation of toxic intermediates and a general disruption of the plant's metabolic
processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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